N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)benzamide
• InChI: InChI=1S/C23H20F2N2O/c24-20-9-10-22(21(25)13-20)26-23(28)18-7-5-16(6-8-18)14-27-12-11-17-3-1-2-4-19(17)15-27/h1-10,13H,11-12,14-15H2,(H,26,28)
• InChI Key: HXXCBPMIZZMIDY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC3=CC=C(C=C3)C(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C23H20F2N2O
• Molecular Weight: 378.4 g/mol

Description

N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide, also known as DAPI, is a fluorescent stain widely used in scientific research for the visualization of DNA in cells. DAPI is a small molecule that binds to the minor groove of double-stranded DNA and emits blue fluorescence upon UV excitation.

Mechanism of Action

N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide binds to the minor groove of double-stranded DNA through hydrogen bonding and van der Waals interactions. The binding of N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide to DNA induces a conformational change in the molecule, resulting in an increase in fluorescence intensity. The fluorescence emission of N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide is blue, with a maximum wavelength of 461 nm. N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide is a highly specific and sensitive stain for DNA, and it can be used to visualize nuclear morphology, chromatin condensation, cell cycle progression, and DNA damage.
Biochemical and physiological effects:
N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide has no known biochemical or physiological effects on cells. It is a non-toxic stain that can be used in living cells without affecting cell viability or function. N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide is also a stable stain that can be used in fixed cells without affecting the integrity of the DNA.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide in lab experiments include its high specificity and sensitivity for DNA, its non-toxic nature, and its stability in fixed cells. N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide is also a relatively cheap and easy-to-use stain that can be used in a variety of applications. The limitations of using N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide include its inability to differentiate between single-stranded and double-stranded DNA, its inability to stain RNA or proteins, and its limited use in live-cell imaging due to its sensitivity to photobleaching.

Future Directions

For the use of N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide in scientific research include the development of new fluorescent stains that can differentiate between single-stranded and double-stranded DNA, the development of stains that can stain RNA or proteins, and the development of stains that are more resistant to photobleaching. Additionally, N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide can be used in combination with other fluorescent stains to visualize multiple cellular components simultaneously. The use of N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide in combination with other stains can provide a more comprehensive understanding of cellular processes and can lead to new discoveries in the field of cell biology.

Scientific Research Applications

N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide is widely used in scientific research for the visualization of DNA in cells. It can be used in a variety of applications, including fluorescence microscopy, flow cytometry, and DNA staining assays. N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide is a highly specific and sensitive stain for DNA, and it can be used to visualize nuclear morphology, chromatin condensation, cell cycle progression, and DNA damage. N-(2,4-difluorophenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide is also used in the detection of apoptotic cells, as it can penetrate the plasma membrane of apoptotic cells and bind to the fragmented DNA.